Cas no 2228896-80-6 (2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one
• CAS No: 2228896-80-6
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6000818
• PubChem ID: 165649375
• Update Time: 2025-05-20

2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethanone
• 2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one
• EN300-1943264
• 2228896-80-6

• Inchi： 1S/C10H9F3O3/c1-15-6-4-3-5(11)9(16-2)7(6)8(14)10(12)13/h3-4,10H,1-2H3
• InChI Key： HGRMBUDNXITXGB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(C(F)F)=O)=C1OC)OC

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one (CAS No. 2228896-80-6)

The compound 2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one (CAS No. 2228896-80-6) is a fluorinated aromatic ketone with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoro and fluoro-dimethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 2,2-difluoro moiety in this ketone is particularly noteworthy, as it mimics the electronic properties of a carbonyl group while offering improved resistance to enzymatic degradation. This characteristic aligns with the growing trend of incorporating fluorine atoms into drug candidates to optimize their pharmacokinetic profiles. Additionally, the 3-fluoro-2,6-dimethoxyphenyl ring system provides a versatile scaffold for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of 2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one typically involves multi-step reactions, including halogenation and Friedel-Crafts acylation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in sustainable chemistry, researchers are also exploring greener synthetic routes for this compound, such as catalytic fluorination and solvent-free reactions, to minimize environmental impact.

From a commercial perspective, CAS No. 2228896-80-6 is gaining traction as a building block for high-value fine chemicals. Its applications extend beyond pharmaceuticals to include materials science, where it serves as a precursor for fluorinated polymers with unique thermal and optical properties. The compound's compatibility with cross-coupling reactions further enhances its utility in constructing complex molecular architectures, a feature highly sought after in both academic and industrial settings.

As the scientific community continues to explore the potential of fluorinated aromatic ketones, 2,2-difluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-one stands out as a promising candidate for future innovations. Its combination of structural versatility and functional group diversity positions it at the forefront of modern synthetic chemistry, addressing key challenges in drug design and material development. With ongoing advancements in catalysis and process optimization, this compound is poised to play a pivotal role in next-generation chemical solutions.